![molecular formula C12H9F3N2O2 B1291039 2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid CAS No. 910037-16-0](/img/structure/B1291039.png)
2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid
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Overview
Description
2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid (2-MTPB) is a novel chemical compound that has been used in scientific research in recent years. It is an organic compound with a trifluoromethyl group attached to the pyrazole ring. 2-MTPB has a wide range of applications in organic synthesis, including its use as a reagent in the synthesis of a variety of compounds. It has also been used in the synthesis of drugs, such as the anti-cancer drug docetaxel. Furthermore, 2-MTPB has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor properties.
Scientific Research Applications
Molecular Interaction Studies
Pyrazole derivatives, including compounds structurally related to 2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid, have been extensively studied for their interactions with biological targets. For instance, a study focused on the synthesis and biological evaluation of pyrazole derivatives against bacterial DNA gyrase, revealing promising antimicrobial activities. This research underscores the significance of pyrazole compounds in developing new antimicrobial agents, with some derivatives demonstrating activity against a variety of bacterial strains, including Staphylococcus aureus and Escherichia coli (Shubhangi et al., 2019).
Cancer Inhibitory Activity
Another field of application for pyrazole derivatives is in cancer research. Certain pyrazole compounds have been synthesized and evaluated for their anticancer properties. For example, derivatives have shown significant activity against cancer cells, suggesting their potential as cancer inhibitory agents. This highlights the role of pyrazole derivatives in the ongoing search for new therapeutic options for cancer treatment (Lingling Jing et al., 2012).
Antitumor Activity and Molecular Docking Studies
In addition to antimicrobial and anticancer activities, pyrazole derivatives have been explored for their antitumor properties. A study involving the synthesis of benzofuran-2-yl pyrazole pyrimidine derivatives and their evaluation against a human liver carcinoma cell line showcased the antitumor potential of these compounds. Molecular docking studies provided insights into the mechanism of action, further emphasizing the therapeutic promise of pyrazole derivatives in cancer treatment (M. El-Zahar et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to targetCaspase-1 , a cysteine protease involved in the initiation of inflammation and cell death .
Mode of Action
It’s worth noting that the compound might interact with its targets through aSuzuki–Miyaura (SM) cross-coupling reaction . This reaction involves the coupling of an organoboron compound (like our compound) with a halide or pseudohalide using a palladium catalyst .
Biochemical Pathways
Given its potential interaction with caspase-1, it could be involved in theinflammatory response and apoptosis pathways .
Pharmacokinetics
The solubility of similar compounds in dense carbon dioxide has been studied, which could impact the compound’s bioavailability .
Result of Action
If it does indeed target caspase-1, it could potentially modulate the inflammatory response and induce apoptosis .
properties
IUPAC Name |
2-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O2/c1-17-9(6-10(16-17)12(13,14)15)7-4-2-3-5-8(7)11(18)19/h2-6H,1H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADEAPHCAMGDLFU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C(F)(F)F)C2=CC=CC=C2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60640360 |
Source
|
Record name | 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
910037-16-0 |
Source
|
Record name | 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=910037-16-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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